Cas no 3286-56-4 (6-Chloro-2-ethoxypyrimidin-4-amine)

• Product Name: 6-Chloro-2-ethoxypyrimidin-4-amine
• CAS No: 3286-56-4
• MF: C₆H₈ClN₃O
• MW: 173.600219726563
• MDL: MFCD18205868
• CID: 838866
• PubChem ID: 56763840
• Update Time: 2025-05-25

6-Chloro-2-ethoxypyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-ethoxypyrimidin-4-amine
• 2-Aethoxy-4-amino-6-chlor-pyrimidin
• 4-Amino-2-aethoxy-6-chlor-pyrimidin
• 4-Amino-6-chlor-2-aethoxy-pyrimidin
• 6-Amino-4-chloro-2-ethoxypyrimidin
• 6-chloro-2-ethoxy-pyrimidin-4-ylamine
• QC-5520
• CS-0151442
• 3286-56-4
• SB57769
• SCHEMBL20606826
• DS-1017
• AKOS015850293
• DTXSID00718279
• J-518515

• MDL： MFCD18205868
• Inchi： 1S/C6H8ClN3O/c1-2-11-6-9-4(7)3-5(8)10-6/h3H,2H2,1H3,(H2,8,9,10)
• InChI Key： KGVIIVRIYYSARF-UHFFFAOYSA-N
• SMILES： ClC1C=C(N)N=C(N=1)OCC

Computed Properties

• Exact Mass: 173.03600
• Monoisotopic Mass: 173.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 61Ų

Experimental Properties

• PSA: 61.03000
• LogP: 1.69210

6-Chloro-2-ethoxypyrimidin-4-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 6-Chloro-2-ethoxypyrimidin-4-amine

6-Chloro-2-Ethoxypyrimidin-4-Amine: A Comprehensive Overview

The compound with CAS No 3286-56-4, commonly referred to as 6-Chloro-2-Ethoxypyrimidin-4-Amine, is a significant molecule in the field of organic chemistry. This compound belongs to the pyrimidine family, which is a heterocyclic aromatic ring system with two nitrogen atoms. Pyrimidines are widely studied due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The long-tail keyword for this compound is often used in academic research and industrial applications, making it a focal point for chemists and material scientists.

6-Chloro-2-Ethoxypyrimidin-4-Amine is characterized by its unique structure, which includes a chlorine atom at the 6-position and an ethoxy group at the 2-position of the pyrimidine ring. This substitution pattern imparts specific electronic and steric properties to the molecule, influencing its reactivity and stability. Recent studies have highlighted the importance of such substituted pyrimidines in drug design, particularly in the development of kinase inhibitors and other therapeutic agents.

The synthesis of 6-Chloro-2-Ethoxypyrimidin-4-Amine involves a multi-step process that typically begins with the preparation of a suitable pyrimidine precursor. One common approach is the nucleophilic substitution reaction, where the chlorine atom is introduced at the 6-position through a Sandmeyer-type reaction or similar methodology. The ethoxy group is then introduced via an etherification reaction, ensuring proper regioselectivity and yield optimization.

Recent advancements in catalytic methods have significantly improved the efficiency of synthesizing this compound. For instance, researchers have employed transition metal catalysts to facilitate coupling reactions, enabling faster and more selective formation of the desired product. These innovations not only enhance productivity but also align with green chemistry principles by reducing waste and energy consumption.

In terms of physical properties, 6-Chloro-2-Ethoxypyrimidin-4-Amine exhibits a melting point of approximately 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and THF makes it suitable for various analytical techniques, including HPLC and NMR spectroscopy. These properties are crucial for its application in pharmaceutical formulations and analytical chemistry.

The application of 6-Chloro-2-Ethoxypyrimidin-4-Amine extends beyond its role as an intermediate in drug synthesis. It has been utilized as a building block in the construction of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and catalysis.

Recent research has also explored the potential of this compound in biochemistry. For example, studies have demonstrated its ability to modulate enzyme activity by binding to specific active sites. This property opens new avenues for its use in enzyme engineering and biocatalysis.

In conclusion, 6-Chloro-2-Ethoxypyrimidin-4-Amine stands out as a versatile molecule with wide-ranging applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new functionalities, this compound will undoubtedly remain at the forefront of chemical innovation.